Cas no 1036389-90-8 (6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one)

• Product name: 6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one
• CAS No: 1036389-90-8
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• MDL: MFCD20702989
• CID: 1097057
• PubChem ID: 59191711

6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one
• 6-Amino-5-fluoro-1-isoindolinone
• 6-amino-5-fluoroisoindolin-1-one
• 1H-Isoindol-1-one, 6-aMino-5-fluoro-2,3-dihydro-
• SCHEMBL3310305
• AT38021
• DB-186290
• 6-amino-5-fluoro-2,3-dihydroisoindol-1-one
• EN300-1294600
• 1036389-90-8

• MDL： MFCD20702989
• Inchi： InChI=1S/C8H7FN2O/c9-6-1-4-3-11-8(12)5(4)2-7(6)10/h1-2H,3,10H2,(H,11,12)
• InChI Key： RCTISGMYSBVFPB-UHFFFAOYSA-N
• SMILES： C1C2=CC(=C(C=C2C(=O)N1)N)F

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one

6-Amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one: A Comprehensive Overview

6-Amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one, also known by its CAS number CAS No. 1036389-90-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This isoquinoline derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one comprises a fused bicyclic system with an amino group at position 6 and a fluorine substituent at position 5. This configuration imparts distinctive electronic and steric properties, which are crucial for its biological activity. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the compound's interaction with target proteins, revealing potential binding affinities that could be leveraged in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one. Utilizing catalytic cross-coupling reactions and microwave-assisted synthesis, chemists have achieved high yields and improved purity levels. These methods not only enhance the scalability of production but also pave the way for large-scale studies on its pharmacokinetics and toxicity profiles.

In terms of biological activity, 6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one has demonstrated potent inhibitory effects on several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry revealed its ability to inhibit histone deacetylases (HDACs), which are key players in epigenetic regulation. This finding underscores its potential as an anti-cancer agent.

Beyond its therapeutic applications, CAS No. 1036389-90-8 has shown promise in material science as a precursor for advanced organic materials. Its aromaticity and functional groups make it suitable for constructing self-assembled monolayers and organic semiconductors, which are essential components in nanotechnology and electronics.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's versatility. By integrating insights from structural biology, computational modeling, and experimental validation, researchers are unlocking new avenues for its application across diverse scientific domains.

In conclusion, 6-amino-5-fluoro-2,3-dihydro-1H-Isoindol-1-one, or CAS No. 1036389_90_8 (with underscores removed), stands as a testament to the intersection of chemistry and biology in modern scientific exploration. Its multifaceted properties continue to inspire innovative research directions, solidifying its position as a key molecule in contemporary scientific discourse.